Spiro[2H-indene-3,4'-oxane]-1-one

• IUPAC Name: spiro[2H-indene-3,4'-oxane]-1-one
• InChI: InChI=1S/C13H14O2/c14-12-9-13(5-7-15-8-6-13)11-4-2-1-3-10(11)12/h1-4H,5-9H2
• InChI Key: FGKRFGALVVWZGJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CC(=O)C3=CC=CC=C23
• Molecular Formula: C13H14O2
• Molecular Weight: 202.25 g/mol

Description

Spiro compounds are a class of organic compounds that have at least two molecular rings with only one common atom. The term “spiro” is derived from the Latin word “spira”, meaning coil. Spiro compounds can be fully carbocyclic (all carbon) or heterocyclic (having one or more non-carbon atom). One common type of spiro compound encountered in educational settings is a heterocyclic one— the acetal formed by reaction of a diol with a cyclic ketone.

Synthesis Analysis

The synthesis of spiro compounds has been a significant area of research in organic chemistry. Recent strategies in the synthesis of spiroindole and spirooxindole scaffolds have been summarized, focusing particularly on the past 2 years with typical examples. The spiroindole and spirooxindoles in this review are divided by the type and ring size of the spirocycle that is fused to indole or oxindole. Another study highlighted the development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings.

Molecular Structure Analysis

The molecular structure of spiro compounds is characterized by their inherent three-dimensional nature and ability to project functionalities in all three dimensions. This makes them attractive synthetic targets in organic chemistry and drug discovery projects.

Chemical Reactions Analysis

Spiroindole and spirooxindole scaffolds are very important spiro-heterocyclic compounds in drug design processes. They have been used as synthetic precursors for the production of various types of medicines. Multicomponent reactions are influential tools for the rapid production of molecular diversity and complexity to explore the useful scaffolds in the biological area.

Physical And Chemical Properties Analysis

The physical and chemical properties of spiro compounds are largely determined by their unique molecular structure. Their inherent three-dimensional nature and ability to project functionalities in all three dimensions make them unique in terms of their physical and chemical properties.

Scientific Research Applications

Synthesis and Applications

. . .

Drug Discovery

. .

Organic Chemistry

. .

Biology

. .

Antiproliferative Activities

.

Synthesis of Diverse Spiro-Indeno Quinoxalines

. .

Mechanism of Action

Target of Action

They have become biological targets due to their inherent three-dimensional nature and ability to project functionalities in all three dimensions .

Mode of Action

Similar compounds like spiro-indole derivatives have shown good affinity to 3d proteins , which could suggest a potential mode of action.

Biochemical Pathways

Spiro-indole derivatives have been reported to inhibit microtubule assembly and dampen the operation of muscarinic serotonin receptors .

Result of Action

Spiro-indole derivatives have shown a broad spectrum of biological properties, including antimicrobial, antitumor, antidiabetic, anticonvulsant, potential antileukemic, local anesthetic, and antiviral activities .

Action Environment

The type of propargyl alcohol plays a key role in tuning the combination state and controlling the formation of different products in the synthesis of spiro-[imidazole-indene] derivatives .

Safety and Hazards

The safety and hazards associated with spiro compounds largely depend on their specific chemical structure and properties. As with any chemical compound, appropriate safety measures should be taken when handling and using these compounds.

Future Directions

Spiroindole and spirooxindole scaffolds are very important spiro-heterocyclic compounds in drug design processes. Significant attention has been directed at obtaining molecules based on spiroindole and spirooxindole derivatives that have bioactivity against cancer cells, microbes, and different types of disease affecting the human body. Therefore, the future directions in the field of spiro compounds are likely to continue focusing on the development of novel synthetic procedures and the exploration of their potential therapeutic applications.